Cas no 2098007-60-2 (Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate
• CAS No: 2098007-60-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5725317
• PubChem ID: 122239371
• Update Time: 2025-06-08

Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040812366
• ethyl 6-butyl-2-methylpyrimidine-4-carboxylate
• F1967-8445
• 2098007-60-2
• 4-Pyrimidinecarboxylic acid, 6-butyl-2-methyl-, ethyl ester
• Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C12H18N2O2/c1-4-6-7-10-8-11(12(15)16-5-2)14-9(3)13-10/h8H,4-7H2,1-3H3
• InChI Key： GCAGFBOHHOSJGE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CCCC)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±30.0 °C(Predicted)
• pka: 0.18±0.32(Predicted)

Additional information on Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate

Comprehensive Overview of Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate (CAS No. 2098007-60-2)

Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate (CAS No. 2098007-60-2) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a pyrimidine core with ethyl carboxylate and butyl substituents, making it a versatile intermediate in synthetic chemistry. Its CAS number 2098007-60-2 serves as a critical identifier for researchers and industries seeking high-purity derivatives for advanced applications.

The growing interest in pyrimidine derivatives like Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate is driven by their role in drug discovery and development. Recent trends highlight its potential in targeting enzyme inhibition and receptor modulation, aligning with the demand for novel therapeutic agents. Searches for "pyrimidine-based drug intermediates" and "CAS 2098007-60-2 applications" have surged, reflecting its relevance in medicinal chemistry and biocatalysis. Researchers are particularly intrigued by its structural tunability, which enables customization for specific biological activities.

From a synthetic perspective, Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate is synthesized via multistep organic reactions, including condensation and esterification. Its ethyl ester group enhances solubility in organic solvents, facilitating downstream modifications. This property is crucial for industries exploring "green chemistry alternatives" or "solvent-free synthesis," as emphasized in recent publications. The compound’s stability under ambient conditions further supports its utility in large-scale production.

Beyond pharmaceuticals, CAS 2098007-60-2 has garnered attention in agrochemical research, where pyrimidine motifs are key to developing next-generation pesticides and herbicides. Queries like "pyrimidine in crop protection" underscore its agricultural potential. Additionally, its photophysical properties are being investigated for OLED materials and sensors, tapping into the booming electronics materials market.

Quality control and analytical characterization of Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate rely on techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with ISO standards, addressing concerns about "purity of chemical intermediates"—a frequent search term among procurement specialists. Suppliers often highlight its ≥98% purity grade to meet stringent industry requirements.

In summary, Ethyl 6-butyl-2-methylpyrimidine-4-carboxylate (CAS No. 2098007-60-2) exemplifies innovation in heterocyclic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from drug design to sustainable agriculture—position it as a compound of enduring scientific and commercial value. As research evolves, its role in addressing global challenges like healthcare sustainability and food security will likely expand, reinforcing its prominence in the chemical landscape.